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Compound of Interest

Compound Name:
Methyl 2-(2-bromophenyl)-2-

methylpropanoate

CAS No.: 177748-63-9

Cat. No.: B2862684

Get Quote

Executive Summary: Immediate Action Plan
Strict Segregation Required: Methyl 2-(2-bromophenyl)-2-methylpropanoate is a

halogenated organic ester.[1][2] It must NEVER be mixed with non-halogenated solvents (e.g.,

acetone, ethanol) or aqueous waste streams.[1]

Primary Hazard: Irritant (Skin/Eye/Respiratory), Flammable Liquid.[1]

Disposal Stream:Halogenated Organic Waste (High BTU Incineration with Scrubbing).[1]

Container: High-Density Polyethylene (HDPE) or Amber Glass with PTFE-lined cap.[1]

Critical Prohibition: Do not dispose of down the drain. Do not mix with strong oxidizers or

alkali metals.[1]
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Understanding the physicochemical properties is the first step in safe handling.[1] This

compound’s bromine substituent dictates its disposal pathway.[1]

Parameter Data

Chemical Name Methyl 2-(2-bromophenyl)-2-methylpropanoate

CAS Number 177748-63-9

Molecular Formula C₁₁H₁₃BrO₂

Molecular Weight 257.13 g/mol

Physical State Liquid (Colorless to Yellow-brown)

Flash Point ~113°C (Predicted) - Treat as Combustible

GHS Classification
WARNING H315 (Skin Irrit.), H319 (Eye Irrit.),

H335 (Resp.[1][3] Irrit.)

Reactivity
Sensitive to hydrolysis; incompatible with strong

oxidizing agents.[1]

Waste Segregation Protocol
The "Halogen Rule"
The presence of the bromine atom (Br) fundamentally changes the incineration chemistry.[1]

When incinerated, non-halogenated organics produce

and

.[1] However, brominated compounds produce hydrogen bromide (

) and potentially bromine gas (

), which are highly corrosive and toxic.[1]

Causality: Standard incinerators cannot handle acidic halogen gases.[1] Therefore, this waste

must be routed to a facility equipped with wet scrubbers (alkaline quench systems) to neutralize

acid gases before emission.[1]
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Segregation Logic Diagram
The following decision tree illustrates the critical segregation logic required at the bench level.

Chemical Waste Generated:
Methyl 2-(2-bromophenyl)-2-methylpropanoate

Does it contain F, Cl, Br, or I?

YES (Contains Bromine)

Br substituent

Stream: HALOGENATED ORGANIC WASTE

Container: HDPE or Glass
(Yellow/Green Label)

CRITICAL: Do NOT mix with
Non-Halogenated Solvents

Click to download full resolution via product page

Figure 1:Waste Segregation Logic Tree ensuring proper routing to halogen-compatible

incineration facilities.

Step-by-Step Disposal Workflow
Phase 1: Pre-Disposal Preparation
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Quenching (If Reactive): If the chemical is part of a reaction mixture containing unreacted

reagents (e.g., organolithiums), quench carefully before bottling.[1] Pure Methyl 2-(2-
bromophenyl)-2-methylpropanoate requires no quenching.[1]

pH Check: Ensure the waste is neutral (pH 6-8). If the mixture is highly acidic or basic due to

other reagents, neutralize it to prevent container degradation.[1]

Phase 2: Collection & Labeling
Select Container: Use a dedicated waste carboy.[1]

Recommended: 4L or 10L HDPE carboy.[1]

Acceptable: Amber glass solvent bottle (if volume is <1L).[1]

Labeling: Apply a hazardous waste label immediately upon the first addition of waste.[1]

Constituents: Write "Methyl 2-(2-bromophenyl)-2-methylpropanoate" and "Halogenated

Solvents".

Hazard Checkboxes: Mark "Toxic", "Irritant", and "Flammable".[1]

Phase 3: Storage & Pickup
Secondary Containment: Place the carboy in a secondary tray capable of holding 110% of

the container's volume.

Cap Management: Keep the cap tightly closed when not actively adding waste to prevent

volatile emissions (EPA Closed Container Rule).[1]

90-Day Rule: Schedule a pickup with your EHS (Environmental Health & Safety) department

before the 90-day accumulation limit (standard RCRA guideline).[1]

Emergency Spill Response Procedures
In the event of a spill, immediate action prevents exposure and environmental contamination.

[1][4]
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Spill Response Workflow

Spill Detected Assess Volume & Hazard
(<100mL vs >100mL)

Minor Spill (<100mL)
Manageable by Lab Staff

Major Spill (>100mL)
Evacuate & Call EHS

Don PPE:
Nitrile Gloves, Goggles, Lab Coat

Absorb with Vermiculite
or Sand

Collect into Solid Waste Bag
Label: 'Debris from Halogenated Spill' Clean Area with Soap/Water

Click to download full resolution via product page

Figure 2:Operational workflow for managing minor vs. major spills of brominated esters.

Specific Absorbents:

Do Use: Vermiculite, dry sand, or commercial "Universal" spill pads.[1]

Do NOT Use: Sawdust or paper towels (combustible materials increase fire risk with organic

esters).[1]

Regulatory Framework
Compliance with federal and local regulations is mandatory.[1]

EPA RCRA Classification:

This compound is likely a D001 (Ignitable) waste if the flash point is <60°C. Even if >60°C,

it is treated as hazardous chemical waste.[1]

It falls under Halogenated Organic Compounds (HOCs) regulations, often triggering Land

Disposal Restrictions (LDR) which mandate incineration as the Best Demonstrated

Available Technology (BDAT).[1]

European Waste Code (EWC):

07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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